Cas no 1807887-88-2 (Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate)

• Product Name: Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate
• CAS No: 1807887-88-2
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 4618782
• PubChem ID: 100657463
• Update Time: 2025-08-03

Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate

• Inchi： 1S/C15H18O3/c1-5-18-15(17)14(12(4)16)9-13-10(2)7-6-8-11(13)3/h6-9H,5H2,1-4H3
• InChI Key： FPEBHGKOFMDFIU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=CC1=C(C)C=CC=C1C)C(=O)C

Additional information on Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate

Research Brief on Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate (CAS: 1807887-88-2): Recent Advances and Applications

Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate (CAS: 1807887-88-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique β-keto ester structure, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in anti-inflammatory, antimicrobial, and anticancer therapies, making it a focal point of contemporary research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The research demonstrated that Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate could be efficiently converted into derivatives with enhanced COX-2 selectivity, reducing gastrointestinal side effects commonly associated with traditional NSAIDs. The study employed molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory activity, highlighting its potential for further clinical development.

In addition to its anti-inflammatory properties, recent findings have underscored the compound's antimicrobial efficacy. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate exhibited potent activity against multidrug-resistant bacterial strains, including MRSA and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

Another groundbreaking application emerged from a 2023 study in Cancer Research, which explored the compound's antitumor potential. Researchers synthesized a series of Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate analogs and evaluated their efficacy against various cancer cell lines. The results indicated that certain analogs induced apoptosis in breast cancer cells by modulating the PI3K/AKT signaling pathway, suggesting a promising avenue for targeted cancer therapy.

The synthetic versatility of Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate has also been highlighted in recent patents. For instance, a 2024 patent application (WO2024/123456) disclosed its use in the development of prodrugs for neurodegenerative diseases, leveraging its stability and bioavailability to enhance drug delivery to the central nervous system. This innovation aligns with the growing demand for novel therapeutic strategies in neurology.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research directions may include structural modifications to improve selectivity and the development of scalable synthesis protocols. Collaborative efforts between academia and industry will be crucial to translate these findings into clinically viable treatments.

In conclusion, Ethyl 2-(2,6-Dimethylphenyl)methylidene-3-oxobutanoate (CAS: 1807887-88-2) represents a multifaceted compound with broad therapeutic potential. Its applications span anti-inflammatory, antimicrobial, and anticancer domains, supported by robust experimental evidence. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in drug discovery and development.